(Z)-3-oxo-2-((E)-3-phenylallylidene)-2,3-dihydrobenzofuran-6-yl acetate

• IUPAC Name: [(2Z)-3-oxo-2-[(E)-3-phenylprop-2-enylidene]-1-benzofuran-6-yl] acetate
• InChI: InChI=1S/C19H14O4/c1-13(20)22-15-10-11-16-18(12-15)23-17(19(16)21)9-5-8-14-6-3-2-4-7-14/h2-12H,1H3/b8-5+,17-9-
• InChI Key: DHSKFRCZUMITMG-WIXUPIFPSA-N
• Canonical SMILES: CC(=O)OC1=CC2=C(C=C1)C(=O)C(=CC=CC3=CC=CC=C3)O2
• Isomeric SMILES: CC(=O)OC1=CC2=C(C=C1)C(=O)/C(=C/C=C/C3=CC=CC=C3)/O2
• Molecular Formula: C19H14O4
• Molecular Weight: 306.3 g/mol
• CAS No.: 622358-48-9

Description

(Z)-3-oxo-2-((E)-3-phenylallylidene)-2,3-dihydrobenzofuran-6-yl acetate is a useful research compound. Its molecular formula is C19H14O4 and its molecular weight is 306.317. The purity is usually 95%.
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